4-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperidin-1-yl)-2-(propylsulfonyl)thiazole

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-5-(4-methylpiperidin-1-yl)-2-propylsulfonyl-1,3-thiazole
• InChI: InChI=1S/C18H23ClN2O4S3/c1-3-12-27(22,23)18-20-16(17(26-18)21-10-8-13(2)9-11-21)28(24,25)15-6-4-14(19)5-7-15/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: BQIXRJTYELDMAU-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC(=C(S1)N2CCC(CC2)C)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H23ClN2O4S3
• Molecular Weight: 463.0 g/mol

Description

4-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperidin-1-yl)-2-(propylsulfonyl)thiazole is a useful research compound. Its molecular formula is C18H23ClN2O4S3 and its molecular weight is 463.02. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides Research Applications

Sulfonamides have a wide range of applications in scientific research, particularly due to their antibacterial properties and their role in drug development. Research has shown that sulfonamides can be used as carbonic anhydrase inhibitors (CAIs), which have applications in treating glaucoma by reducing intraocular pressure. These inhibitors work by slowing down the production of bicarbonate, thereby decreasing aqueous humor secretion in the eye. There has been significant patent activity around novel sulfonamide CAIs, especially those incorporating nitric oxide-donating moieties for antiglaucoma applications, and compounds targeting tumor-associated isoforms CA IX/XII for their antitumor potential. Additionally, sulfonamides have been explored for their antidandruff properties, due to their ability to inhibit yeast carbonic anhydrases, and for their antitumor activities, particularly in drugs like apricoxib and pazopanib, which show significant promise in cancer treatment (Carta, Scozzafava, & Supuran, 2012).

Thiazole Derivatives in Scientific Research

Thiazole derivatives, another key component of the compound , have been extensively researched for their biological activities. These compounds are recognized for their vibrant potential against a multitude of diseases. The literature highlights the diverse biological potential of various substituted 4-thiazolidinone compounds, a close relative to thiazole derivatives, demonstrating their wide spectrum of biological activities. This includes antimicrobial, anti-inflammatory, and anticancer activities, showcasing the compound's relevance in pharmacological research and drug development (ArunlalV., Vandana, & Biju, 2015).